N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H16Cl2N2O3S/c1-11-13(3-2-4-16(11)21(23)24)17(22)20-7-8-25-10-12-5-6-14(18)15(19)9-12/h2-6,9H,7-8,10H2,1H3,(H,20,22)
• InChI Key: PNJZSUNFMFGGGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol

Description

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide, also known as DBeNEt, is a chemical compound that has gained attention in scientific research due to its potential as a pharmacological tool. DBeNEt is a small molecule inhibitor of protein-protein interactions, which makes it a promising candidate for drug discovery and for understanding the mechanisms of various diseases.

Mechanism of Action

The mechanism of action of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide involves the inhibition of protein-protein interactions, which are critical for many biological processes. This compound binds to the hydrophobic pocket of the target protein, preventing the interaction with its binding partner. This mechanism has been shown to be effective in inhibiting the activity of several proteins, including the E1 and E2 proteins of the human papillomavirus.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis in cancer cells. This compound has also been shown to have antiviral activity against the human papillomavirus and the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide in lab experiments is its specificity for protein-protein interactions, which makes it a valuable tool for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the use of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide in scientific research, including the development of more potent analogs, the identification of new protein-protein interactions to target, and the use of this compound as a tool for drug discovery. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential applications in treating various diseases.
Conclusion
In conclusion, this compound is a promising compound with potential applications in scientific research and drug discovery. Its specificity for protein-protein interactions makes it a valuable tool for understanding the mechanisms of various diseases, and further studies are needed to fully realize its potential.

Synthesis Methods

The synthesis of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide involves several steps, including the reaction of 3,4-dichlorobenzyl chloride with sodium thiomethoxide, followed by the reaction of the resulting intermediate with 2-methyl-3-nitrobenzoyl chloride. This process results in the formation of this compound with a yield of approximately 40%.

Scientific Research Applications

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-2-methyl-3-nitrobenzamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, cancer biology, and infectious diseases. This compound has been shown to inhibit the interaction between several proteins, including the interaction between the E1 and E2 proteins of the human papillomavirus, which is a promising target for the development of antiviral drugs.